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Compound of Interest

Compound Name: N-(4-iodophenyl)tetradecanamide

Cat. No.: B310921

Get Quote

An In-depth Technical Guide to N-(4-iodophenyl)tetradecanamide: Structure, Properties, and

Synthesis

Introduction
N-(4-iodophenyl)tetradecanamide is a long-chain N-arylamide, a class of organic compounds

characterized by an amide linkage between a fatty acid and an aromatic amine. This molecule,

featuring a 14-carbon aliphatic chain derived from myristic acid and a 4-iodophenyl group,

possesses a unique combination of lipophilicity and aromatic functionality. While specific

research on N-(4-iodophenyl)tetradecanamide is not extensively documented in publicly

available literature, its structural similarity to other biologically active N-arylamides, such as the

anticancer agent fenretinide [N-(4-hydroxyphenyl)retinamide], suggests its potential for

investigation in drug discovery and materials science.[1][2] This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, a detailed

synthesis protocol, and potential applications of N-(4-iodophenyl)tetradecanamide for

researchers and drug development professionals.
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The chemical structure of N-(4-iodophenyl)tetradecanamide consists of a tetradecanamide

backbone substituted with a 4-iodophenyl group on the nitrogen atom. The long alkyl chain

imparts significant hydrophobic character, while the iodinated phenyl ring introduces aromatic

properties and a site for potential further chemical modification.

Caption: Chemical structure of N-(4-iodophenyl)tetradecanamide.

Physicochemical Properties
Below is a table summarizing the key physicochemical properties of N-(4-
iodophenyl)tetradecanamide. Some of these properties are estimated based on its structure

and comparison with related compounds like tetradecanamide (myristamide).[3][4][5][6][7]

Property Value Source

Molecular Formula C₂₀H₃₂INO Calculated

Molecular Weight 429.38 g/mol Calculated

Appearance
White to off-white solid

(predicted)
-

Melting Point

Not available. Expected to be

higher than tetradecanamide

(102-104 °C) due to the

aromatic ring.

-

Solubility

Predicted to be soluble in

organic solvents like

dichloromethane, chloroform,

and ethyl acetate; insoluble in

water.

-

CAS Number

Not assigned. The CAS

number for the parent amide,

tetradecanamide, is 638-58-4.

[3][5][6][8][9]

-
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The synthesis of N-(4-iodophenyl)tetradecanamide can be readily achieved through the

acylation of 4-iodoaniline with tetradecanoyl chloride. This is a standard Schotten-Baumann

reaction, which is a robust and high-yielding method for the preparation of amides.

Tetradecanoyl Chloride

Reaction Mixture

Add dropwise

4-Iodoaniline

Pyridine or Triethylamine

Dichloromethane

N-(4-iodophenyl)tetradecanamide
Stir at room temperature

Pyridinium or Triethylammonium Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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